(1R)-1-[2-(difluoromethoxy)-4-fluorophenyl]ethan-1-amine hydrochloride

Specification

• CAS No.: 1384435-41-9
• Molecular Formula: C9H11ClF3NO
• Molecular Weight: 241.64 g/mol
• IUPAC Name: (1R)-1-[2-(difluoromethoxy)-4-fluorophenyl]ethanamine;hydrochloride
• Standard InChI: InChI=1S/C9H10F3NO.ClH/c1-5(13)7-3-2-6(10)4-8(7)14-9(11)12;/h2-5,9H,13H2,1H3;1H/t5-;/m1./s1
• Standard InChI Key: HWFGIYDMPZNFEN-NUBCRITNSA-N
• Isomeric SMILES: C[C@H](C1=C(C=C(C=C1)F)OC(F)F)N.Cl
• SMILES: CC(C1=C(C=C(C=C1)F)OC(F)F)N.Cl
• Canonical SMILES: CC(C1=C(C=C(C=C1)F)OC(F)F)N.Cl

Introduction

(1R)-1-[2-(Difluoromethoxy)-4-fluorophenyl]ethan-1-amine hydrochloride is a chemical compound that has garnered attention in various scientific and pharmaceutical contexts. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis, applications, and safety considerations.

Synthesis and Preparation

The synthesis of (1R)-1-[2-(difluoromethoxy)-4-fluorophenyl]ethan-1-amine hydrochloride typically involves the reaction of a precursor compound with a hydrochloric acid solution to form the hydrochloride salt. The specific synthesis pathway may vary depending on the starting materials and desired purity of the final product.

Applications

While specific applications for (1R)-1-[2-(difluoromethoxy)-4-fluorophenyl]ethan-1-amine hydrochloride are not widely documented, compounds with similar structures are often explored in pharmaceutical research for their potential biological activities. These may include roles in drug development, particularly in areas such as neuroscience or oncology.

Hazard Statements

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash hands thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P302+P352: If on skin: Wash with plenty of soap and water.

• P304+P340: If inhaled: Remove person to fresh air and keep comfortable for breathing.

• P321: Specific treatment (see label).

• P330: Rinse mouth.

• P337+P313: If eye irritation persists: Get medical advice/attention.

• P362+P364: Take off contaminated clothing and wash before reuse.

• P405: Store locked up.

• P501: Dispose of contents/container to an approved waste disposal plant.

Hazard Information

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation